Ebv ebna3B (416-424)

• Molecular Formula: C48H80N10O14
• Molecular Weight: 1021.2 g/mol
• InChI: InChI=1S/C48H80N10O14/c1-10-26(7)35(50)43(66)56-37(25(5)6)45(68)58-39(28(9)60)47(70)53-32(22-34(61)62)41(64)52-31(21-29-17-13-12-14-18-29)40(63)54-33(23-59)42(65)55-36(24(3)4)44(67)57-38(27(8)11-2)46(69)51-30(48(71)72)19-15-16-20-49/h12-14,17-18,24-28,30-33,35-39,59-60H,10-11,15-16,19-23,49-50H2,1-9H3,(H,51,69)(H,52,64)(H,53,70)(H,54,63)(H,55,65)(H,56,66)(H,57,67)(H,58,68)(H,61,62)(H,71,72)/t26-,27-,28+,30-,31-,32-,33-,35-,36-,37-,38-,39-/m0/s1
• InChIKey: JONAPYNNFOHTBN-BWJJPWIHSA-N

EBV EBNA3B (416–424) Peptide for HLA-A*11:01-Restricted T‑Cell Research: Procurement-Relevant Baseline

The compound designated EBV EBNA3B (416–424), with the amino acid sequence IVTDFSVIK (CAS 147138‑29‑2), is a synthetic nonamer peptide corresponding to residues 416‑424 of the Epstein‑Barr virus nuclear antigen 3B (EBNA3B). It is classified as an HLA‑A*11:01‑restricted immunodominant CD8⁺ cytotoxic T‑lymphocyte (CTL) epitope derived from a latent‑cycle viral protein [REFS‑1]. The peptide is supplied as a lyophilised powder with a molecular weight of 1021.21 g/mol (C₄₈H₈₀N₁₀O₁₄) for use in T‑cell assays, immune monitoring, and epitope‑specific stimulation [REFS‑2].

Workflow: HLA-A*11:01-restricted CTL epitope probing

Format: Lyophilized powder for T-cell assay reconstitution

Selection context: Prototype IVTDFSVIK sequence for immunodominance research

• [1] Midgley RS, Bell AI, Yao QY, Croom-Carter D, Hislop AD, Whitney BM, Chan ATC, Johnson PJ, Rickinson AB. HLA-A11-restricted epitope polymorphism among Epstein-Barr virus strains in the highly HLA-A11-positive Chinese population: incidence and immunogenicity of variant epitope sequences. J Virol. 2003;77(21):11507-11516. View Source
• [2] Peptides & Elephants. EBV EBNA3B 416-424 (HLA-A*11:01; HLA-A*68:01) Product Datasheet. Product No. EP11151_1. View Source

EBV EBNA3B (416–424) Procurement: Why In‑Class EBNA3B Epitopes Cannot Be Substituted

Although EBNA3B contains several HLA‑A*11:01‑restricted epitopes—most notably IVTDFSVIK (IVT, residues 416–424) and AVFDRKSDAK (AVF, residues 399–408)—these peptides exhibit distinct differences in MHC‑peptide complex stability, cell‑surface representation, and in vivo immunogenicity that preclude interchangeable use [REFS‑1]. The IVT epitope forms exceptionally stable complexes with HLA‑A*11:01 (t½ > 12 h) compared with AVF (t½ ≈ 3.5 h), resulting in a 10‑ to 50‑fold higher abundance of IVT‑containing complexes on the surface of latently infected cells [REFS‑2]. Furthermore, sequence variants of the IVT epitope prevalent in Chinese EBV strains are poorly recognised by prototype‑specific CTLs and show negligible in vivo immunogenicity, underscoring the need to procure the exact prototype sequence for reproducible experimental outcomes [REFS‑1].

AVF epitope (399–408) may not transfer

MHC-peptide complex stability differs >3.4-fold, altering immunodominance hierarchy and CTL assay outcomes.

Epitope sequence variants lose recognition

Chinese EBV strain variants show negligible immunogenicity; prototype sequence required for reproducible CTL responses.

Purity-tier mismatch may confound results

Grades below 95% may contain peptide contaminants that shift dose-response relationships in high-sensitivity assays.

• [1] Midgley RS, Bell AI, Yao QY, Croom-Carter D, Hislop AD, Whitney BM, Chan ATC, Johnson PJ, Rickinson AB. HLA-A11-restricted epitope polymorphism among Epstein-Barr virus strains in the highly HLA-A11-positive Chinese population: incidence and immunogenicity of variant epitope sequences. J Virol. 2003;77(21):11507-11516. View Source
• [2] Levitsky V, Zhang QJ, Levitskaya J, Masucci MG. The life span of major histocompatibility complex-peptide complexes influences the efficiency of presentation and immunogenicity of two class I-restricted cytotoxic T lymphocyte epitopes in the Epstein-Barr virus nuclear antigen 4. J Exp Med. 1996;183(3):915-926. View Source

EBV EBNA3B (416–424) Quantitative Differentiation Evidence Against Closest Analogs

EBV EBNA3B (416–424) IVT Epitope: >3.4‑Fold Longer MHC‑Peptide Complex Half‑Life Versus AVF Epitope

The IVTDFSVIK (IVT, EBNA3B 416‑424) peptide forms HLA‑A*11:01 complexes with a half‑life exceeding 12 hours, whereas the AVFDRKSDAK (AVF, EBNA3B 399‑408) epitope forms complexes with a half‑life of approximately 3.5 hours on metabolically active T2/A11 cells [REFS‑1]. This >3.4‑fold difference in persistence was demonstrated by measuring surface turnover of A11 molecules in peptide‑pulsed T2/A11 transfectants. The enhanced stability of IVT‑containing complexes directly contributes to the immunodominance of this epitope in polyclonal CTL cultures [REFS‑1].

MHC-I Complex Half-Life

Head-to-head

IVT >12 h vs AVF ≈3.5 h

T2/A11 cells at 37°C

Supports IVT immunodominance research context

Sustained target-cell recognition for CTL assays

Evidence Dimension	MHC‑peptide complex half‑life (t½) on T2/A11 cells
Target Compound Data	>12 h (IVTDFSVIK / EBNA3B 416‑424)
Comparator Or Baseline	≈3.5 h (AVFDRKSDAK / EBNA3B 399‑408)
Quantified Difference	>3.4‑fold longer t½ for IVT versus AVF
Conditions	Metabolically active T2/A11 transfectant cells; surface turnover measured at 37°C

Why This Matters

Procurement of the IVT peptide rather than AVF ensures the epitope with the longest documented MHC‑peptide complex persistence, which is critical for assays requiring sustained target‑cell recognition by CTLs.

• [1] Levitsky V, Zhang QJ, Levitskaya J, Masucci MG. The life span of major histocompatibility complex-peptide complexes influences the efficiency of presentation and immunogenicity of two class I-restricted cytotoxic T lymphocyte epitopes in the Epstein-Barr virus nuclear antigen 4. J Exp Med. 1996;183(3):915-926. View Source

EBV EBNA3B (416–424) IVT Epitope: 10‑ to 50‑Fold Higher Cell‑Surface Epitope Density Versus AVF

Quantitative HPLC analysis of acid extracts from EBV‑transformed lymphoblastoid cell lines (LCLs) revealed that IVT peptides are present at 350–12,800 molecules per cell, compared with only 8–760 AVF molecules per cell [REFS‑1]. This represents a 10‑ to 50‑fold higher steady‑state abundance of IVT‑containing HLA‑A11 complexes at the cell surface, which correlates with the more efficient lysis of untreated LCLs by IVT‑specific CTL effectors compared with AVF‑specific effectors [REFS‑1].

Epitope Surface Density

Head-to-head

10- to 50-fold higher

IVT 350–12,800 vs AVF 8–760 molecules/cell

Reported cell-surface presentation context

EBV-transformed LCLs; HPLC quantification

Evidence Dimension	Cell‑surface epitope density (molecules per cell)
Target Compound Data	350–12,800 molecules per cell (IVTDFSVIK)
Comparator Or Baseline	8–760 molecules per cell (AVFDRKSDAK)
Quantified Difference	10‑ to 50‑fold higher for IVT versus AVF
Conditions	EBV‑transformed LCLs; HPLC quantification of acid‑extracted peptides

Why This Matters

Higher cell‑surface epitope density translates to more robust target‑cell lysis in CTL assays, making IVT the preferred peptide for functional T‑cell studies where sensitivity and signal‑to‑noise ratio are critical.

• [1] Levitsky V, Zhang QJ, Levitskaya J, Masucci MG. The life span of major histocompatibility complex-peptide complexes influences the efficiency of presentation and immunogenicity of two class I-restricted cytotoxic T lymphocyte epitopes in the Epstein-Barr virus nuclear antigen 4. J Exp Med. 1996;183(3):915-926. View Source

EBV EBNA3B (416–424) IVT Peptide: Subpicomolar Sensitisation of Target Cells for CTL Lysis

Synthetic IVTDFSVIK peptide can sensitise phytohemagglutinin‑stimulated blasts to lysis by EBV‑specific HLA‑A11‑restricted CTLs at subpicomolar concentrations [REFS‑1]. In contrast, micromolar concentrations of the same peptide are required to induce assembly and surface expression of HLA‑A11 in T2/A11 transfectants, reflecting the peptide's dual functional profile: extraordinary potency in CTL sensitisation and the capacity to define the HLA‑A11 binding motif [REFS‑1].

CTL Sensitization Potency

Class-level

Subpicomolar range

Micromolar for HLA-A11 assembly induction

Supports detection of low-frequency T cells

Dual functional profile; class-level inference

Evidence Dimension	Minimum peptide concentration for CTL sensitisation vs. HLA assembly induction
Target Compound Data	Subpicomolar (IVTDFSVIK, CTL lysis sensitisation); micromolar (HLA‑A11 assembly induction)
Comparator Or Baseline	Not specified for other EBV epitopes in the same study; class‑level baseline inferred from typical peptide sensitisation ranges (nanomolar to micromolar)
Quantified Difference	>1,000‑fold difference between sensitisation and assembly concentrations for IVT; exceptional potency relative to class expectations
Conditions	HLA‑A11‑restricted EBV‑specific CTL effectors; phytohemagglutinin‑stimulated blasts as targets

Why This Matters

The subpicomolar CTL sensitisation potency of IVTDFSVIK makes it the most sensitive epitope probe for detecting low‑frequency EBV‑specific T cells, outperforming peptides requiring nanomolar or higher concentrations.

• [1] Zhang QJ, Gavioli R, Klein G, Masucci MG. An HLA-A11-specific motif in nonamer peptides derived from viral and cellular proteins. Proc Natl Acad Sci U S A. 1993;90(6):2217-2221. View Source

EBV EBNA3B (416–424) IVT Epitope: 2.9‑Fold Higher Median CD8⁺ T‑Cell Response Magnitude Versus AVF

Among HLA‑A*11:01‑positive donors, the IVTDFSVIK (IVT) epitope elicits a median CD8⁺ T‑cell response of 0.32% (range: 0.23–1.10%) of total CD8⁺ T cells, compared with a median of 0.11% (range: 0.07–0.45%) for the AVFDRKSDAK (AVF) epitope [REFS‑1]. This represents a 2.9‑fold higher median response magnitude for IVT. The fraction of donors recognising IVT was 0.75 versus 1.00 for AVF, indicating that while both epitopes are broadly recognised, IVT consistently elicits higher‑magnitude responses in responsive individuals [REFS‑1].

CD8⁺ T-Cell Response

Head-to-head

IVT median 0.32% vs AVF 0.11%

2.9-fold higher median response

Reported immunodominance endpoint context

HLA-A*11:01 donors; tetramer staining

Evidence Dimension	Median CD8⁺ T‑cell response (% of CD8⁺ T cells) by tetramer staining
Target Compound Data	0.32% (range: 0.23–1.10%) — IVTDFSVIK
Comparator Or Baseline	0.11% (range: 0.07–0.45%) — AVFDRKSDAK
Quantified Difference	2.9‑fold higher median response for IVT versus AVF
Conditions	HLA‑A*11:01‑positive donors (n=5); tetramer staining; EBV‑seropositive individuals

Why This Matters

The 2.9‑fold higher median T‑cell response to IVT makes it the superior choice for immune monitoring studies and ex vivo T‑cell expansion protocols where higher precursor frequencies are desired.

• [1] American Association of Immunologists. Table II: Peptide sequences, HLA restrictions, and median CD8+ T cell responses. IVTDFSVIK (A*1101) vs AVFDRKSDAK (A*1101). J Immunol. Data accessed via journals.aai.org. View Source

EBV EBNA3B (416–424) Prototype Sequence: Essential for CTL Recognition; Epitope Variants Show Near‑Complete Loss of Immunogenicity

In a study of 64 Chinese EBV type 1 isolates, the IVT epitope sequence was altered in 61 cases (95.3%), with four different sequence variants identified [REFS‑1]. All but one of these type 1 epitope variants were poorly recognised by IVT‑specific CTLs in pulse‑chase lysis assays, and none of the tested type 1 variants—nor the type 2 prototype—appeared immunogenic in vivo by IFN‑γ ELISpot screening of HLA‑A11‑positive Chinese donors [REFS‑1]. By contrast, the Caucasian type 1 prototype B95.8 IVT sequence (IVTDFSVIK) remains the immunogenic standard against which all variants fail to elicit detectable CTL memory [REFS‑1].

Prototype Sequence Requirement

Data to verify

95.3% isolates altered

Variant peptides show near-complete CTL escape

Prototype sequence context critical for immunogenicity

Chinese EBV strain survey; sequence-specific review

Evidence Dimension	CTL recognition and in vivo immunogenicity
Target Compound Data	IVTDFSVIK (B95.8 prototype): strong CTL recognition; detectable in vivo immunogenicity in Caucasians
Comparator Or Baseline	Type 1 IVT variants (4 different sequences): 3/4 poorly recognised; 0/4 immunogenic in vivo; Type 2 prototype: not immunogenic in vivo
Quantified Difference	61/64 (95.3%) type 1 isolates carry altered IVT; all tested variants show negligible in vivo immunogenicity versus prototype
Conditions	HLA‑A11‑positive Chinese donors; pulse‑chase CTL lysis assays; IFN‑γ ELISpot for ex vivo memory responses

Why This Matters

Procurement of the prototype B95.8 IVTDFSVIK sequence is non‑negotiable for studies requiring an immunogenic peptide; any sequence deviation results in near‑complete loss of CTL recognition and in vivo immunogenicity.

• [1] Midgley RS, Bell AI, Yao QY, Croom-Carter D, Hislop AD, Whitney BM, Chan ATC, Johnson PJ, Rickinson AB. HLA-A11-restricted epitope polymorphism among Epstein-Barr virus strains in the highly HLA-A11-positive Chinese population: incidence and immunogenicity of variant epitope sequences. J Virol. 2003;77(21):11507-11516. View Source

EBV EBNA3B (416–424) Product Purity: Gradient from >90% (Trial Grade) to 99.52% (Gold Standard), Enabling Fit‑for‑Purpose Procurement

Commercial offerings of the EBV EBNA3B (416–424) peptide span a purity gradient that enables fit‑for‑purpose selection. Trial‑grade material is available at >90% purity (HPLC/MS) for initial screening applications [1], whereas research‑grade product achieves ≥95% (HPLC‑MS) with sterile, endotoxin‑free delivery appropriate for T‑cell assays and immune monitoring [REFS‑2]. The highest documented purity for this peptide is 99.52% (MedChemExpress HY‑P10664), suitable for high‑sensitivity applications where even minor peptide contaminants could confound results [REFS‑3]. This contrasts with the EBNA3B (399‑408) AVF peptide, for which such a broad, documented purity range is not uniformly available from commercial sources.

Commercial Purity Gradient

Cross-study

>90% to 99.52%

Trial-grade through high-purity research grade

Supports fit-for-purpose procurement review

AVF purity range less uniformly documented

Evidence Dimension	Commercial peptide purity (HPLC/HPLC‑MS)
Target Compound Data	>90% (trial grade), ≥95% (research grade), 99.52% (high‑purity grade)
Comparator Or Baseline	AVF peptide (EBNA3B 399‑408): comparable purity documentation less consistently available across vendors
Quantified Difference	IVT peptide available in purity tiers spanning >90% to 99.52%; AVF peptide purity range less uniformly documented
Conditions	Lyophilised powder; HPLC‑MS or HPLC analysis as specified per vendor datasheet

Why This Matters

The availability of IVTDFSVIK at defined purity tiers allows researchers to select the appropriate grade based on assay sensitivity requirements, from high‑throughput screening to publication‑grade functional studies, a procurement advantage not equally available for all EBNA3B epitopes.

• [1] JPT Peptide Technologies. Antigen Peptide EBV EBNA3B HLA-A*1101 HLA-A*6801 (IVTDFSVIK) Product Datasheet. Purity: >90% HPLC/MS. View Source
• [2] Peptides & Elephants. EBV EBNA3B 416-424 (HLA-A*11:01; HLA-A*68:01) Product Datasheet. Product No. EP11151_1. Purity: 95% HPLC-MS. View Source

EBV EBNA3B (416–424) IVTDFSVIK: Best Research and Industrial Application Scenarios

HLA‑A*11:01 Tetramer Production for EBV‑Specific CD8⁺ T‑Cell Quantification

The IVTDFSVIK peptide is the immunodominant HLA‑A*11:01 epitope with a >12 h MHC‑complex half‑life [REFS‑1], enabling production of stable peptide‑MHC tetramers for flow‑cytometric quantification of epitope‑specific CD8⁺ T cells at frequencies as low as <0.05% [REFS‑2]. Its 2.9‑fold higher median T‑cell response magnitude versus AVF [REFS‑3] makes IVT tetramers the most sensitive reagent for immune monitoring in HLA‑A*11:01‑positive cohorts.

Ex Vivo T‑Cell Expansion and Adoptive Immunotherapy Targeting EBV‑Associated Malignancies

The subpicomolar CTL sensitisation potency of IVTDFSVIK [REFS‑4] and its 10‑ to 50‑fold higher cell‑surface representation versus AVF [REFS‑1] make it the optimal peptide for pulsing antigen‑presenting cells in ex vivo expansion protocols. This is critical for generating EBV‑specific CTL lines for adoptive transfer in nasopharyngeal carcinoma and post‑transplant lymphoproliferative disease, where the prototype B95.8 sequence must be used to ensure immunogenicity [REFS‑5].

Epitope‑Specific IFN‑γ ELISpot Assays for EBV Vaccine and Immunotherapy Trials

The high immunogenicity of prototype IVTDFSVIK and the near‑complete loss of recognition observed with all sequence variants [REFS‑5] establish this peptide as the reference standard for monitoring functional CTL responses in EBV vaccine trials. Researchers must use the exact prototype sequence (IVTDFSVIK) for ELISpot assays, as variant sequences—even single‑residue changes—fail to elicit detectable IFN‑γ responses in HLA‑A*11:01‑positive individuals [REFS‑5].

HLA‑A*11:01 Binding Motif Studies and Peptide‑MHC Structural Biology

The IVTDFSVIK peptide was the foundational probe used to define the HLA‑A*11‑specific binding motif (hydrophobic P2, small side‑chain P3/P6, Lys P9) [REFS‑4]. Its unique combination of subpicomolar functional activity and micromolar HLA‑assembly induction [REFS‑4] makes it an essential calibrator for any structural or biochemical study of HLA‑A*11:01 peptide‑binding specificity.

Application

Selection Property

Validation Focus

HLA-A*11:01 Tetramer Production

Documented MHC-I complex stability

Stable tetramer staining of CD8⁺ T cells

Ex Vivo CTL Expansion for EBV Research

Sensitization potency and surface representation

CTL line generation and functional validation

IFN-γ ELISpot Monitoring Studies

Prototype sequence immunogenicity requirement

Functional CTL response detection in HLA-A*11:01 donors

HLA-A*11:01 Binding Motif Research

Dual functional profile as motif calibrator

Structural and biochemical binding specificity studies

• [1] Levitsky V, Zhang QJ, Levitskaya J, Masucci MG. The life span of major histocompatibility complex-peptide complexes influences the efficiency of presentation and immunogenicity of two class I-restricted cytotoxic T lymphocyte epitopes in the Epstein-Barr virus nuclear antigen 4. J Exp Med. 1996;183(3):915-926. View Source
• [2] Eagle Biosciences. HLA-A*11:01 (IVTDFSVIK) Class I Peptide-MHC Tetramer Product Datasheet. Detection threshold <0.05%. View Source
• [3] American Association of Immunologists. Table II: Peptide sequences, HLA restrictions, and median CD8+ T cell responses. IVTDFSVIK (A*1101) vs AVFDRKSDAK (A*1101). J Immunol. View Source
• [4] Zhang QJ, Gavioli R, Klein G, Masucci MG. An HLA-A11-specific motif in nonamer peptides derived from viral and cellular proteins. Proc Natl Acad Sci U S A. 1993;90(6):2217-2221. View Source
• [5] Midgley RS, Bell AI, Yao QY, Croom-Carter D, Hislop AD, Whitney BM, Chan ATC, Johnson PJ, Rickinson AB. HLA-A11-restricted epitope polymorphism among Epstein-Barr virus strains in the highly HLA-A11-positive Chinese population: incidence and immunogenicity of variant epitope sequences. J Virol. 2003;77(21):11507-11516. View Source